Protein hydrolyzates, silk
Overview
Description
Synthesis Analysis
The synthesis of silk protein hydrolyzates involves the hydrolysis of degummed silk using specific conditions to optimize the yield and molecular weight distribution of the resulting peptides. Li Lin-li (2014) detailed an optimized process using sulfuric acid for hydrolysis, followed by decoloration, filtration, and sedimentation, to prepare fibroin peptide with molecular weight distribution less than 3500u, highlighting an efficient way to analyze the distribution of polypeptide compounds in silk peptide studies (Li Lin-li, 2014).
Molecular Structure Analysis
The molecular structure of silk protein hydrolyzates reflects the original silk fibroin's highly repetitive amino acid sequences. These sequences include crystalline domains linked through hydrophilic, amorphous spacer sequences. M. Schor and P. Bolhuis (2010) explored an artificial silk protein with a repetitive sequence that mimics natural silk fibroin's structure, providing insights into the folding and aggregation behavior that contributes to fiber formation (Schor & Bolhuis, 2010).
Chemical Reactions and Properties
Chemical synthesis techniques have been applied to silk proteins to mimic the unique sequences observed in spider silk proteins, known as spidroins. Tsuchiya and Numata (2017) synthesized novel multiblock polypeptides with a structure similar to spidroins, using a chemoenzymatic polymerization method. This synthesis resulted in polypeptides that formed an antiparallel β-sheet structure, mimicking spider silk's secondary structures and demonstrating the versatility of silk proteins for chemical modifications (Tsuchiya & Numata, 2017).
Physical Properties Analysis
The physical properties of silk protein hydrolyzates, such as their ability to form strong hydrogels and fibrous morphologies, have been extensively studied. Z. Li et al. (2016) developed a method to prepare strong silk protein hydrogels by adding surfactant to silk fibroin aqueous solutions, highlighting the potential of silk protein hydrolyzates in creating materials with properties akin to natural tissues (Li et al., 2016).
Chemical Properties Analysis
Silk protein hydrolyzates exhibit remarkable chemical properties, including the ability to enhance cognitive function and memory. Y. Kang et al. (2013) identified three novel peptides from fibroin hydrolysate that improved memory impairments in mice, underscoring the diverse biological activities of silk protein hydrolyzates beyond their material properties (Kang et al., 2013).
Scientific Research Applications
Biomedical Applications
Silk protein-based hydrogels have been identified as promising materials for biomedical applications due to their structural and functional resemblance to the extracellular matrix. The unique properties of silk fibers, including their biocompatibility and ease of processing into various forms, make silk protein hydrolyzates suitable for overcoming limitations associated with hydrogels made from conventional polymers. Researchers have made significant efforts to control the properties of silk hydrogels and integrate novel characteristics through composites and genetic engineering, aiming for advancements in tissue engineering and controlled release applications (Kapoor & Kundu, 2016).
Physicochemical Attributes and Biomedical Applications
Silk proteins isolated from both mulberry and nonmulberry silkworm varieties have been explored for their potential as biomaterials, thanks to their remarkable physicochemical properties, such as crystallinity, hydrophobicity, and tensile strength. These properties have led to the development of diverse biomedical applications, ranging from drug delivery systems to in vitro tissue models, showcasing the tunable biodegradation and bioresorbable attributes of silk fibroin (Janani et al., 2019).
Enzymatic Hydrolysis for Bioactive Peptides
The enzymatic hydrolysis of silk proteins, notably from the silkworm Bombyx mori, has been studied for generating bioactive peptides with potential health benefits, such as antihypertensive, antioxidant, and antidiabetic properties. This process not only enhances the technofunctional properties of silk proteins but also opens up avenues for their application in sustainable human nutrition sources (Nongonierma & Fitzgerald, 2017).
Silk Sericin Applications
Silk sericin, constituting about 20-30% of the total cocoon weight, has been explored for its high content of serine and essential amino acids, leading to applications in pharmaceuticals and cosmetics. Its properties such as wound healing, moisturizing, antiwrinkle, and antiaging have been highlighted, demonstrating the wide applicability of silk protein hydrolyzates in enhancing human health and well-being (Padamwar & Pawar, 2004).
Catalyst Immobilization
Silk fibroin's unique amino acid composition and structure make it an effective platform for the immobilization of enzymes and biocatalysts, showcasing high retention of biological activity. This application emphasizes the role of silk protein hydrolyzates in facilitating biochemical reactions, offering a promising direction for research in enzyme stabilization and catalysis (Lv, 2020).
Mechanism of Action
Target of Action
Protein hydrolyzates, silk primarily targets the skin and hair . In the context of hair care, it provides the required amino acids to hair shafts, making them stronger and shinier . For skincare, it is known for its high moisture-binding capacities, providing a protective barrier .
Mode of Action
This compound interacts with its targets by forming a protective shield around your skin and hair . This shield aids in hydration retention and active substance stabilization, allowing them to work more effectively . It also replenishes any lost protein that causes dryness and damage .
Biochemical Pathways
The biochemical pathways affected by this compound primarily involve hydration and protection. The compound forms a protective colloid effect on the skin, which helps plump up the skin and increases its ability to retain moisture . This results in skin that looks smoother and less roughened and appears less wrinkled .
Pharmacokinetics
It is known that the compound is soluble in water , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties. The solubility of this compound in water suggests that it may be readily absorbed and distributed in the body, potentially enhancing its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are primarily seen as improvements in the health and appearance of skin and hair . In hair care, it aids in smoothness and silkiness, and due to its protein content, it can replenish any lost protein in hair shafts, making them stronger and shinier . In skincare, it acts as a humectant that pulls water to the outer layers of the skin and locks it, resulting in a soft, supple, and plump surface . It also forms a barrier on the skin to protect it against harmful environmental factors .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s hydrating effects may be more pronounced in dry environments, where skin and hair are more likely to lose moisture. Additionally, its protective effects may be particularly beneficial in environments with high levels of pollutants or other harmful substances . .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of Protein hydrolyzates, silk can be achieved through enzymatic hydrolysis of silk fibroin. This process involves breaking down the protein into smaller peptides and amino acids using proteolytic enzymes.", "Starting Materials": [ "Silk fibroin", "Proteolytic enzymes (e.g. trypsin, chymotrypsin, papain)" ], "Reaction": [ "1. Dissolve silk fibroin in a suitable solvent (e.g. aqueous solution of lithium bromide) to form a concentrated solution.", "2. Add proteolytic enzymes to the silk fibroin solution and incubate at an appropriate temperature and pH for a specific duration.", "3. Monitor the progress of the hydrolysis reaction by analyzing the peptide and amino acid content of the solution using techniques such as HPLC and mass spectrometry.", "4. Terminate the reaction by heating or adding an enzyme inhibitor.", "5. Purify the hydrolyzates by methods such as dialysis, ultrafiltration, and chromatography to obtain the desired product." ] } | |
CAS RN |
96690-41-4 |
Molecular Formula |
C6H6O7S2 |
synonyms |
Protein hydrolyzates, silk; Silkhydrolyzed; Proteinhydrolysate, Seide-; Silk, hydrolyzates; Silk,hydrolyzates; silk hydrolysates; cdFDGFR |
Origin of Product |
United States |
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